Cas no 6128-19-4 ((2E)-N-(3-chloro-2-methylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(3-chloro-2-methylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• CAS No: 6128-19-4
• MF: C₁₅H₁₄ClNO₂
• MW: 275.730163097382
• CID: 1626654
• PubChem ID: 874550
• Update Time: 2025-04-21

(2E)-N-(3-chloro-2-methylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-(3-chloro-2-methylphenyl)-3-(5-methylfuran-2-yl)prop-2-enamide
• (2E)-N-(3-Chloro-2-methylphenyl)-3-(5-methyl-2-furyl)acrylamide
• 2-propenamide, N-(3-chloro-2-methylphenyl)-3-(5-methyl-2-furanyl)-, (2E)-
• AKOS003269368
• SR-01000228446-1
• BIM-0036584.P001
• STK413273
• 6128-19-4
• SR-01000228446

• Inchi： 1S/C15H14ClNO2/c1-10-6-7-12(19-10)8-9-15(18)17-14-5-3-4-13(16)11(14)2/h3-9H,1-2H3,(H,17,18)/b9-8+
• InChI Key： JOCWDTUFMHOFPY-CMDGGOBGSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(/C=C/C1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 275.07142
• Monoisotopic Mass: 275.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.24